Cas no 1131604-76-6 (3-bromo-5,6-dichloropyrazine-2-carbonitrile)

• Product Name: 3-bromo-5,6-dichloropyrazine-2-carbonitrile
• CAS No: 1131604-76-6
• MF: C₅BrCl₂N₃
• MW: 252.883597373962
• CID: 2129829
• PubChem ID: 46835190
• Update Time: 2025-04-21

3-bromo-5,6-dichloropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6-dichloropyrazine-2-carbonitrile
• 1131604-76-6
• AKOS015851254

• Inchi： 1S/C5BrCl2N3/c6-3-2(1-9)10-4(7)5(8)11-3
• InChI Key： BHWRGJWWVLGYLK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC(=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 250.86526Da
• Monoisotopic Mass: 250.86526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6Ų